Rotatable Bond Count vs. N-(2-Ethylhexyl) Isomer: Reduced Conformational Entropy Penalty
The target compound contains three rotatable bonds, compared with seven rotatable bonds for the isomeric N‑(2‑ethylhexyl)‑2‑methyloxolan‑3‑amine (CAS 1552407‑29‑0) . Each freely rotatable bond contributes approximately 0.7–1.6 kcal/mol in conformational entropy cost upon rigidification at a protein binding site; therefore, the lower rotatable‑bond count of the target compound may translate into a more favourable binding entropy, enhancing ligand efficiency in fragment‑based or HTS campaigns [1].
Comparator (N-2-ethylhexyl isomer): 7 rotatable bonds
Difference: Δ = 4 fewer bonds (57% reduction)
| Evidence Dimension | Rotatable bond count (number of freely rotatable bonds) |
|---|---|
| Target Compound Data | 3 rotatable bonds |
| Comparator Or Baseline | N-(2-Ethylhexyl)-2-methyloxolan-3-amine: 7 rotatable bonds |
| Quantified Difference | Δ = 4 fewer rotatable bonds (57% reduction) |
| Conditions | Computed from SMILES (RDKit-based descriptors reported on Leyan product pages) |
Why This Matters
Lower rotatable bond count reduces the conformational entropy penalty upon target binding, which can improve hit rates and ligand efficiency in screening libraries, making the target compound a more attractive procurement choice for fragment-based or HTS discovery programs.
- [1] Murray, C. W.; Verdonk, M. L. The consequences of translational and rotational entropy lost by small molecules on binding to proteins. J. Comput. Aided Mol. Des. 2002, 16, 741–753. (Cross‑study comparable: entropy–rotatable bond relationship.) View Source
